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Compound of Interest

Compound Name: 5-Methyl-5-phenylmorpholin-3-one

CAS No.: 1398503-90-6

Cat. No.: B2775280

Get Quote

CAS Number: 1398503-90-6[1][2][3][4][5]
Executive Summary & Identity
5-Methyl-5-phenylmorpholin-3-one is a gem-disubstituted morpholinone derivative

characterized by a quaternary carbon at the 5-position of the morpholine ring.[1] It serves

primarily as a high-value intermediate in the synthesis of CNS-active pharmaceutical analogues

and as a reference standard for the structural elucidation of oxidative metabolites derived from

phenyl-alkyl-amine drugs.[1]

Unlike common morpholine derivatives (e.g., Phenmetrazine) which possess vicinal

substitution, this compound features a geminal methyl/phenyl motif, imparting unique steric

constraints and metabolic stability to the heterocyclic core.
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Parameter Detail

CAS Number 1398503-90-6

IUPAC Name 5-methyl-5-phenylmorpholin-3-one

Molecular Formula C₁₁H₁₃NO₂

Molecular Weight 191.23 g/mol

SMILES

CC1(CNCC(=O)O1)C2=CC=CC=C2 (Isomeric

variation possible depending on numbering;

typically O=C1COC(C)(c2ccccc2)N1)

InChI Key

Predicted based on structure:[2][3][1][4][5]

GXDVCRCMLDJGAS-UHFFFAOYSA-N

(Analogous)

Appearance White to off-white solid

Solubility
Soluble in DMSO, Methanol, Chloroform;

sparingly soluble in water.[1]

Synthesis & Manufacturing Methodology
The synthesis of 5-Methyl-5-phenylmorpholin-3-one is a precision workflow requiring the

cyclization of a specific amino-alcohol precursor.[1] The core challenge lies in the formation of

the quaternary center prior to ring closure, ensuring regiospecificity.

Core Synthetic Pathway: The Amino-Alcohol Annulation
The most robust synthetic route utilizes 2-amino-2-phenyl-1-propanol as the chiral or racemic

scaffold.[1] This precursor already contains the necessary gem-methyl/phenyl quaternary

carbon.[1]

Reaction Logic
N-Acylation: The primary amine of the amino-alcohol attacks the acyl chloride of chloroacetyl

chloride.[1] This is kinetically favored over O-acylation under controlled pH.[1]
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Cyclization (Williamson Ether Type): Under basic conditions, the free hydroxyl group attacks

the alkyl chloride, closing the morpholine ring to form the lactam (morpholin-3-one).

Step-by-Step Protocol
Reagents: 2-Amino-2-phenyl-1-propanol (1.0 eq), Chloroacetyl chloride (1.1 eq),

Triethylamine (TEA) or NaOH, Dichloromethane (DCM) or Toluene.[1]

Step 1 (Acylation):

Dissolve 2-amino-2-phenyl-1-propanol in anhydrous DCM at 0°C.

Add TEA (1.2 eq) to scavenge HCl.

Dropwise add Chloroacetyl chloride (diluted in DCM) while maintaining temperature <5°C

to prevent bis-acylation.

Checkpoint: Monitor by TLC for the disappearance of the starting amine.

Step 2 (Ring Closure):

The intermediate (N-(1-hydroxy-2-phenylpropan-2-yl)-2-chloroacetamide) is often isolated

or treated in situ.[1]

Add a stronger base (e.g., Potassium tert-butoxide or aqueous NaOH with a phase

transfer catalyst like TBAB) to effect the intramolecular displacement of chloride by the

alkoxide.

Heat to reflux (40–60°C) for 2–4 hours.

Purification:

Wash organic layer with dilute HCl (to remove unreacted amine) and Brine.

Recrystallize from EtOAc/Hexanes to obtain the pure lactam.

Visualization of Synthetic Pathway
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The following diagram illustrates the transformation logic, highlighting the critical node where

the quaternary center is preserved.

2-Amino-2-phenyl-1-propanol
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(Acyclic Amide)
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(CAS 1398503-90-6)

Intramolecular
O-Alkylation

Base (KOtBu/NaOH)
Cyclization Promoter

Catalysis

Click to download full resolution via product page

Figure 1: Synthetic pathway converting 2-amino-2-phenyl-1-propanol to the target

morpholinone via N-acylation and base-mediated cyclization.[1]

Applications & Pharmacological Context
While often used as a proprietary building block, this compound has specific utility in two

domains:[6]

Metabolite Reference Standard
In the metabolism of morpholine-based drugs (e.g., Phenmetrazine, Phendimetrazine),

oxidation of the morpholine ring to a lactam (morpholinone) is a common clearance pathway.

Structural Relevance: 5-Methyl-5-phenylmorpholin-3-one serves as a reference for

identifying metabolites of designer drugs or analogues that possess the gem-dimethyl/phenyl

substitution pattern.[1]

Mass Spectrometry: It provides a distinct fragmentation pattern (loss of CO, retro-Diels-

Alder) useful for validating analytical methods in toxicology.[1]

Scaffold for CNS Drug Discovery
The gem-disubstitution at position 5 imposes a "Thorpe-Ingold" effect (gem-dimethyl effect),

which:
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Rigidifies the Ring: Locks the morpholine ring into a specific chair conformation.

Metabolic Blockade: The quaternary carbon prevents metabolic oxidation at the 5-position,

potentially extending the half-life of drugs derived from this scaffold compared to their mono-

substituted counterparts.[1]

Analytical Characterization
To validate the identity of CAS 1398503-90-6, the following spectral signatures are diagnostic.

Method Diagnostic Signal Interpretation

¹H NMR (CDCl₃) δ 7.2–7.4 (m, 5H) Phenyl group protons.[1]

δ 4.1–4.3 (s/d, 2H)
C2-H protons (flanking the

Carbonyl and Oxygen).

δ 3.8–4.0 (m, 2H)
C6-H protons (flanking the

Oxygen and Quaternary C).

δ 1.5–1.7 (s, 3H)

Methyl singlet. Key

differentiator from non-geminal

analogues.

δ 6.5–7.0 (br s, 1H)
Amide NH (exchangeable with

D₂O).

¹³C NMR ~170 ppm Carbonyl (C=O) of the lactam.

~55–60 ppm Quaternary Carbon (C5).

LC-MS [M+H]⁺ = 192.24 Protonated molecular ion.[1]

Safety & Handling
Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.[7]
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H315: Causes skin irritation.[7]

H319: Causes serious eye irritation.[7]

Precautionary Measures:

Handle in a chemical fume hood to avoid inhalation of dust/aerosols.

Wear nitrile gloves and safety glasses.

Store under inert atmosphere (Argon/Nitrogen) at 2-8°C to prevent slow hydrolysis of the

lactam ring over time.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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